Cas no 187222-13-5 (3,5-Dimethyl-2-(ethoxycarbonyl)-4-pyrone)

• Product Name: 3,5-Dimethyl-2-(ethoxycarbonyl)-4-pyrone
• CAS No: 187222-13-5
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 1058497
• PubChem ID: 10921452
• Update Time: 2025-08-05

3,5-Dimethyl-2-(ethoxycarbonyl)-4-pyrone Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-2-(ethoxycarbonyl)-4-pyrone
• 2-ethoxycarbonyl-3,5-dimethyl-4-pyrone
• 187222-13-5
• starbld0017109
• Ethyl 3,5-dimethyl-4-oxo-4H-pyran-2-carboxylate
• 4H-Pyran-2-carboxylic acid, 3,5-dimethyl-4-oxo-, ethyl ester
• DB-240783
• SCHEMBL8066761
• ethyl 3,5-dimethyl-4-oxopyran-2-carboxylate

• Inchi： 1S/C10H12O4/c1-4-13-10(12)9-7(3)8(11)6(2)5-14-9/h5H,4H2,1-3H3
• InChI Key： OUVHQEZDGIOBSW-UHFFFAOYSA-N
• SMILES： O1C=C(C)C(C(C)=C1C(=O)OCC)=O

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6Ų

Additional information on 3,5-Dimethyl-2-(ethoxycarbonyl)-4-pyrone

Exploring the Versatile Applications of 3,5-Dimethyl-2-(ethoxycarbonyl)-4-pyrone (CAS No. 187222-13-5) in Modern Chemistry

In the realm of organic chemistry, 3,5-Dimethyl-2-(ethoxycarbonyl)-4-pyrone (CAS No. 187222-13-5) stands out as a compound of significant interest due to its unique structural properties and wide-ranging applications. This heterocyclic compound, characterized by its pyrone core and ethoxycarbonyl functional group, has garnered attention in pharmaceutical research, material science, and agrochemical development. Its molecular formula, C₁₀H₁₂O₄, and distinct chemical structure make it a valuable building block for synthesizing more complex molecules.

Recent trends in sustainable chemistry have highlighted the importance of eco-friendly synthesis methods for compounds like 3,5-Dimethyl-2-(ethoxycarbonyl)-4-pyrone. Researchers are increasingly focusing on green chemistry approaches to minimize environmental impact while maintaining high yields. This aligns with the growing demand for biodegradable intermediates in industrial applications. The compound's stability under various conditions also makes it a candidate for catalysis studies and drug discovery platforms.

One of the most searched questions regarding this compound revolves around its synthetic pathways. The classic synthesis involves the condensation of ethyl acetoacetate with acetylacetone under controlled conditions, but modern variations employ microwave-assisted synthesis to reduce reaction times. Another frequently asked question concerns its solubility profile—it exhibits moderate solubility in polar organic solvents like ethanol and acetone but limited solubility in water, a property critical for its purification and application.

In pharmaceutical contexts, the pyrone moiety of this compound has shown promise as a pharmacophore in designing anti-inflammatory agents and antimicrobial compounds. Its ability to participate in hydrogen bonding and π-π stacking interactions makes it particularly valuable for molecular docking studies. Recent publications have explored its derivatives as potential kinase inhibitors, tapping into the current cancer research zeitgeist.

The material science community has investigated 3,5-Dimethyl-2-(ethoxycarbonyl)-4-pyrone for its potential in creating organic semiconductors and luminescent materials. Its conjugated system allows for interesting photophysical properties, with researchers examining its fluorescence quantum yield for applications in OLED technology. This connects with the booming interest in flexible electronics and energy-efficient displays.

Analytical chemists frequently search for optimal characterization methods for this compound. Standard techniques include NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and IR spectroscopy. The distinctive carbonyl stretching frequency around 1700 cm^-1 in its IR spectrum serves as a key identifier. Recent advances in hyphenated techniques like LC-MS have improved the detection limits for trace analysis.

From a commercial perspective, 3,5-Dimethyl-2-(ethoxycarbonyl)-4-pyrone has seen steady demand as a fine chemical in research laboratories. Suppliers typically offer it in various purity grades, with HPLC-grade material commanding premium prices for sensitive applications. The global market shows particular interest in its custom synthesis options and derivatization services, reflecting the compound's versatility.

Emerging applications in flavor and fragrance chemistry have brought new attention to this molecule. While not intensely aromatic itself, its derivatives contribute to pyranone-based aroma compounds used in food and cosmetic industries. This development ties into the consumer-driven demand for natural-identical flavorings and sustainable scent molecules.

Safety considerations remain paramount when handling 3,5-Dimethyl-2-(ethoxycarbonyl)-4-pyrone. Standard laboratory precautions apply, including proper ventilation and personal protective equipment. The compound's Material Safety Data Sheet (MSDS) provides essential information about its storage conditions and incompatibilities, topics frequently searched by laboratory personnel.

Looking ahead, the scientific community continues to explore novel applications for this versatile compound. Current research directions include its potential in metal-organic frameworks (MOFs), bioorthogonal chemistry, and as a precursor for carbon-rich materials. The compound's adaptability ensures its relevance in addressing contemporary challenges across multiple scientific disciplines.